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The table below summarizes key findings from toxicological studies on crocin.

Study Type Model/Subjects Dosage & Duration Key Safety Findings

Acute Toxicity
[1]

Mice Up to 3 g/kg (IP or oral) No mortality after 24-48 hours;
classified as "practically low-toxic"

[1].

Subacute
Toxicity
(Human) [2]

Healthy Adult

Volunteers

20 mg/day for 1 month No major adverse events. Minor

changes: decreased blood amylase,
mixed white blood cells (MXD), and

PTT [2].

Subacute
Toxicity
(Animal) [3]

Mice 50 & 100 mg/kg for 6

weeks

No significant damage to liver or

kidney function; tissues appeared
normal [3].

Long-Term
Toxicity [1]

Rats Aqueous saffron stigma
extract: 0.16-0.48

g/kg/day (i.p.) for 2
weeks

Both stigma and petal extracts were
non-toxic to major organs [1].
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For researchers aiming to replicate or design safety studies, here are the methodologies from key studies.

Clinical Safety Trial in Humans

This randomized, double-blind, placebo-controlled study provides a robust model for clinical safety

evaluation [2].

Subjects: 42 healthy adult volunteers, randomized to receive either 20 mg crocin tablets or placebo.

Duration: 1 month of treatment.
Health Measures: Comprehensive parameters were monitored pre- and post-treatment:

Hematological: Complete blood count (CBC) with differentiation.
Biochemical: Liver function tests (SGOT, SGPT, bilirubin), kidney function tests (urea,

creatinine), lipids, electrolytes, and enzymes (amylase, lipase).
Hormonal & Other: T4, TSH, cortisol, testosterone, and urinalysis.

Statistical Analysis: Data were expressed as mean ± SD and analyzed using two independent
sample tests, with a p-value < 0.05 considered significant [2].

In Vivo Subacute Toxicity in Mice

This protocol details the assessment of crocin's effects on blood parameters and organ histopathology [3].

Animals: Mice were randomly assigned to control (normal saline), crocin 50 mg/kg, and crocin 100

mg/kg groups (n=6 per group).
Administration: Oral administration for 6 weeks.

Sample Collection: At the end of the experiment, blood samples were collected from the eyeballs
under anesthesia.

Hematology: Blood was preserved in EDTA tubes for white blood cell, hemoglobin, and platelet
analysis.

Biochemistry: Blood was incubated in anticoagulant-free tubes, centrifuged, and serum was
isolated to detect levels of ALT, AST, bilirubin, total protein, albumin, ALP, creatinine, and BUN.

Histopathological Examination: After euthanasia, liver and kidney tissues were harvested, fixed in
4% paraformaldehyde, processed for hematoxylin-eosin (HE) staining, and observed under a light

microscope [3].
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Crocin's low toxicity profile is closely linked to its bioactive properties, which actively protect organs from

damage induced by various toxic agents [4] [1].

Protective Effect Against Toxin/Model Proposed Mechanism of Action

Cardioprotection
[4]

Doxorubicin ↓ MDA, TNF-α, caspase-3; ↑ SOD, CAT, GSH;

improved lipid profile [4].

Neuroprotection
[4]

Lipopolysaccharide (LPS) Inhibited lipid peroxidation; downregulated

caspase-3, TNF-α, and NF-κB expression in the
brain [4].

Hepatoprotection
[5]

General oxidative stress Decreased lipid peroxidation; protected
mitochondrial and lysosomal membranes [5].

Nephroprotection
[6]

Diabetic nephropathy,
renal ischemia

Attenuated oxidative burden and inflammatory
cascade [6].

These protective effects are primarily mediated through the modulation of key cellular signaling pathways.

The following diagram illustrates the primary molecular mechanisms through which crocin exerts its

protective and toxicological actions, integrating evidence from multiple studies [4] [6] [7].

Primary Molecular Actions

Downstream Protective Outcomes

Crocin

Antioxidant Effect Anti-Inflammatory Effect Anti-Apoptotic Effect Key Signaling Pathway Modulation

Reduced Oxidative Stress Reduced Inflammation Enhanced Cell Survival Organ-Specific Protection
(e.g., Cardio-, Neuro-, Hepato-)
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Key Takeaways for Researchers

Strong Preclinical Safety Foundation: Animal models consistently show low subacute toxicity,

supporting crocin's wide safety margin [1] [3].
Promising Initial Human Data: Short-term clinical trials report no major adverse events, establishing

initial clinical safety [2].
Multi-Organ Protective Capacity: Crocin's mechanisms actively mitigate toxicity in key organ

systems [4] [5].
Consider Variability and Gaps: Purity, sourcing, and individual health status can influence effects.

Long-term human toxicity data remains an area for further study [8] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1789738#crocin-toxicity-studies-

safety-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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